5-Methyl-1-(1-prop-2-enoylpiperidin-4-yl)pyrazole-4-carboxylic acid

• IUPAC Name: 5-methyl-1-(1-prop-2-enoylpiperidin-4-yl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C13H17N3O3/c1-3-12(17)15-6-4-10(5-7-15)16-9(2)11(8-14-16)13(18)19/h3,8,10H,1,4-7H2,2H3,(H,18,19)
• InChI Key: MLRGCLHWBGEXMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2CCN(CC2)C(=O)C=C)C(=O)O
• Molecular Formula: C13H17N3O3
• Molecular Weight: 263.29 g/mol

Description

“5-Methyl-1-(1-prop-2-enoylpiperidin-4-yl)pyrazole-4-carboxylic acid” is a compound that belongs to the pyrazole class. Pyrazoles are an important class of heterocyclic compounds that have been studied for more than a century. They are the most important privileged scaffolds found in biologically active molecules and agrochemicals. The pyrazole ring occurs as the core moiety in a variety of leading drugs.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. For instance, the starting material 5-methyl-1-phenyl-1H-4-pyrazolecarboxylate was obtained by the cyclocondensation of ethyl acetoacetate, N,N-dimethylformamide dimethyl acetal (DMF-DMA), and phenylhydrazine, which upon basic hydrolysis yielded the corresponding acid.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives can be characterized by various techniques such as 1H and 13C NMR (solution in DMSO), Fourier transform infrared (FT-IR) spectroscopy, thermo gravimetric analysis, and by single-crystal X-ray diffraction technique. The single crystals of the compound were obtained at room temperature by slow evaporation of ethanol as solvent and crystallized in the space group P21/n of the monoclinic system.

Chemical Reactions Analysis

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They have been applied to treat inflammatory, diabetic, cancer, bacterial, and analgesic diseases.

Physical And Chemical Properties Analysis

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. Further specific physical and chemical properties of “5-Methyl-1-(1-prop-2-enoylpiperidin-4-yl)pyrazole-4-carboxylic acid” are not available in the retrieved information.

Future Directions

The development of new antimicrobial drugs is most needed due to rapid growth in global antimicrobial resistance. Thus, in this context, a series of novel pyrazole/1,2,4-oxadiazole conjugate ester derivatives was synthesized. All the derivatives were evaluated for their in vitro antibacterial activity against Gram-positive and Gram-negative bacteria. Some of the derivatives have shown significant biological activity with a potency comparable to the standard drug Streptomycin. This suggests that pyrazole derivatives, including “5-Methyl-1-(1-prop-2-enoylpiperidin-4-yl)pyrazole-4-carboxylic acid”, could be potential candidates for future antimicrobial drug development.